molecular formula C4H5N3O2 B040762 4-Amino-1H-pyrazole-3-carboxylic acid CAS No. 116008-52-7

4-Amino-1H-pyrazole-3-carboxylic acid

Cat. No. B040762
CAS RN: 116008-52-7
M. Wt: 127.1 g/mol
InChI Key: SHRRRNSPESGSCM-UHFFFAOYSA-N
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Description

4-Amino-1H-pyrazole-3-carboxylic acid is a heterocyclic building block used for the synthesis of more complex pharmaceutical and biologically active compounds . It is considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities .


Synthesis Analysis

Pyrazoles are synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A novel series of 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs has been synthesized and were investigated for their in vitro effect on the replication of hepatitis-C virus (HCV) in HepG2 hepatocellular carcinoma cell line infected with the virus .


Molecular Structure Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family .


Chemical Reactions Analysis

The α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles .

Scientific Research Applications

Synthesis of Pyrazole Derivatives

4-Amino-1H-pyrazole-3-carboxylic acid: is a key intermediate in the synthesis of various pyrazole derivatives. These derivatives are synthesized using different methods, including transition-metal catalysts and photoredox reactions . The pyrazole ring is a common scaffold in medicinal chemistry due to its versatility and the ability to exhibit a wide range of biological activities .

Medicinal Chemistry: Anticancer and Anti-inflammatory Agents

In medicinal chemistry, 4-Amino-1H-pyrazole-3-carboxylic acid derivatives have been explored for their anticancer and anti-inflammatory properties. The pyrazole nucleus is an easy-to-prepare scaffold with large therapeutic potential, leading to the development of compounds like Pirtobrutinib .

Agricultural Applications: Herbicides

The compound has been used in the synthesis of derivatives for agricultural applications, particularly as herbicides. This showcases the compound’s utility in developing products that can contribute to agricultural productivity .

Antimicrobial and Antioxidant Properties

Pyrazole derivatives, including those derived from 4-Amino-1H-pyrazole-3-carboxylic acid , have been reported to possess antimicrobial and antioxidant properties. This makes them valuable in the development of new treatments for infections and diseases caused by oxidative stress .

Industrial Applications

The pyrazole derivatives are also used in industrial applications, such as in polymer and supramolecular chemistry, cosmetic colorings, and UV stabilizers. This highlights the compound’s role in various sectors beyond pharmaceuticals .

Synthesis of Liquid Crystal Materials

Some pyrazole derivatives exhibit liquid crystal properties, which are used in the display technologies. The synthesis of these materials often involves 4-Amino-1H-pyrazole-3-carboxylic acid as a starting point, demonstrating its importance in advanced material science .

Future Directions

While the specific future directions for 4-Amino-1H-pyrazole-3-carboxylic acid are not mentioned in the retrieved papers, pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .

properties

IUPAC Name

4-amino-1H-pyrazole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5N3O2/c5-2-1-6-7-3(2)4(8)9/h1H,5H2,(H,6,7)(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHRRRNSPESGSCM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NNC(=C1N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20626524
Record name 4-Amino-1H-pyrazole-5-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20626524
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

127.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-1H-pyrazole-3-carboxylic acid

CAS RN

116008-52-7
Record name 4-Amino-1H-pyrazole-5-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20626524
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-amino-1H-pyrazole-3-carboxylic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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